Cas no 897618-59-6 (N-(2-{4-(4-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)-3,4-dimethylbenzamide)

N-(2-{4-(4-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)-3,4-dimethylbenzamide is a synthetic organic compound featuring a fluorophenylpiperazine sulfonamide core linked to a dimethylbenzamide moiety. Its structure suggests potential utility as an intermediate in pharmaceutical research, particularly in the development of bioactive molecules targeting neurological or cardiovascular pathways. The presence of the 4-fluorophenyl and piperazine groups may confer selective receptor binding properties, while the sulfonamide and benzamide functionalities enhance stability and solubility. This compound’s modular design allows for further derivatization, making it valuable for structure-activity relationship studies. Rigorous quality control ensures high purity, supporting reliable experimental reproducibility in medicinal chemistry applications.
N-(2-{4-(4-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)-3,4-dimethylbenzamide structure
897618-59-6 structure
Product Name:N-(2-{4-(4-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)-3,4-dimethylbenzamide
CAS No:897618-59-6
MF:C21H26FN3O3S
MW:419.512847423553
CID:6336308
PubChem ID:18565417
Update Time:2025-06-10

N-(2-{4-(4-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)-3,4-dimethylbenzamide Chemical and Physical Properties

Names and Identifiers

    • N-(2-{4-(4-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)-3,4-dimethylbenzamide
    • F2068-0284
    • AKOS024625069
    • N-(2-((4-(4-fluorophenyl)piperazin-1-yl)sulfonyl)ethyl)-3,4-dimethylbenzamide
    • N-(2-{[4-(4-fluorophenyl)piperazin-1-yl]sulfonyl}ethyl)-3,4-dimethylbenzamide
    • N-[2-[4-(4-fluorophenyl)piperazin-1-yl]sulfonylethyl]-3,4-dimethylbenzamide
    • 897618-59-6
    • Inchi: 1S/C21H26FN3O3S/c1-16-3-4-18(15-17(16)2)21(26)23-9-14-29(27,28)25-12-10-24(11-13-25)20-7-5-19(22)6-8-20/h3-8,15H,9-14H2,1-2H3,(H,23,26)
    • InChI Key: CVYPTTPZQKYELG-UHFFFAOYSA-N
    • SMILES: S(CCNC(C1C=CC(C)=C(C)C=1)=O)(N1CCN(C2C=CC(=CC=2)F)CC1)(=O)=O

Computed Properties

  • Exact Mass: 419.16789104g/mol
  • Monoisotopic Mass: 419.16789104g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 6
  • Complexity: 638
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 78.1Ų

N-(2-{4-(4-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)-3,4-dimethylbenzamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F2068-0284-2μmol
N-(2-{[4-(4-fluorophenyl)piperazin-1-yl]sulfonyl}ethyl)-3,4-dimethylbenzamide
897618-59-6 90%+
2μl
$57.0 2023-05-16
Life Chemicals
F2068-0284-5μmol
N-(2-{[4-(4-fluorophenyl)piperazin-1-yl]sulfonyl}ethyl)-3,4-dimethylbenzamide
897618-59-6 90%+
5μl
$63.0 2023-05-16
Life Chemicals
F2068-0284-10μmol
N-(2-{[4-(4-fluorophenyl)piperazin-1-yl]sulfonyl}ethyl)-3,4-dimethylbenzamide
897618-59-6 90%+
10μl
$69.0 2023-05-16
Life Chemicals
F2068-0284-20μmol
N-(2-{[4-(4-fluorophenyl)piperazin-1-yl]sulfonyl}ethyl)-3,4-dimethylbenzamide
897618-59-6 90%+
20μl
$79.0 2023-05-16
Life Chemicals
F2068-0284-1mg
N-(2-{[4-(4-fluorophenyl)piperazin-1-yl]sulfonyl}ethyl)-3,4-dimethylbenzamide
897618-59-6 90%+
1mg
$54.0 2023-05-16
Life Chemicals
F2068-0284-2mg
N-(2-{[4-(4-fluorophenyl)piperazin-1-yl]sulfonyl}ethyl)-3,4-dimethylbenzamide
897618-59-6 90%+
2mg
$59.0 2023-05-16
Life Chemicals
F2068-0284-3mg
N-(2-{[4-(4-fluorophenyl)piperazin-1-yl]sulfonyl}ethyl)-3,4-dimethylbenzamide
897618-59-6 90%+
3mg
$63.0 2023-05-16
Life Chemicals
F2068-0284-4mg
N-(2-{[4-(4-fluorophenyl)piperazin-1-yl]sulfonyl}ethyl)-3,4-dimethylbenzamide
897618-59-6 90%+
4mg
$66.0 2023-05-16
Life Chemicals
F2068-0284-5mg
N-(2-{[4-(4-fluorophenyl)piperazin-1-yl]sulfonyl}ethyl)-3,4-dimethylbenzamide
897618-59-6 90%+
5mg
$69.0 2023-05-16
Life Chemicals
F2068-0284-10mg
N-(2-{[4-(4-fluorophenyl)piperazin-1-yl]sulfonyl}ethyl)-3,4-dimethylbenzamide
897618-59-6 90%+
10mg
$79.0 2023-05-16

N-(2-{4-(4-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)-3,4-dimethylbenzamide Related Literature

Additional information on N-(2-{4-(4-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)-3,4-dimethylbenzamide

Research Brief on N-(2-{4-(4-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)-3,4-dimethylbenzamide (CAS: 897618-59-6)

N-(2-{4-(4-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)-3,4-dimethylbenzamide (CAS: 897618-59-6) is a synthetic small molecule that has garnered significant attention in recent chemical and biomedical research. This compound, characterized by its unique sulfonamide and piperazine moieties, has been investigated for its potential pharmacological properties, particularly in the context of central nervous system (CNS) disorders. The structural complexity of this molecule, featuring a 4-fluorophenyl group and a 3,4-dimethylbenzamide tail, suggests its potential as a modulator of specific neurotransmitter receptors, making it a promising candidate for further drug development.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activity of this compound. In vitro assays have demonstrated its affinity for serotonin (5-HT) and dopamine (D2) receptors, which are critical targets in the treatment of psychiatric and neurological conditions such as schizophrenia, depression, and Parkinson's disease. The compound's ability to cross the blood-brain barrier (BBB) has also been confirmed, further supporting its potential as a CNS-active agent. These findings are particularly relevant given the growing demand for novel therapeutics with improved efficacy and reduced side effects in mental health treatment.

One of the most notable advancements in the study of this compound is its synthesis and optimization. Researchers have developed scalable synthetic routes to produce high-purity batches of N-(2-{4-(4-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)-3,4-dimethylbenzamide, enabling more extensive preclinical evaluations. Analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to ensure the compound's structural integrity and purity. These methodological refinements are crucial for advancing the compound to later stages of drug development.

In vivo studies have provided preliminary evidence of the compound's therapeutic potential. Animal models of anxiety and depression have shown promising behavioral responses following administration of N-(2-{4-(4-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)-3,4-dimethylbenzamide. Notably, the compound exhibited anxiolytic and antidepressant-like effects without the sedative side effects commonly associated with current treatments. These results suggest a favorable safety profile, although further toxicological studies are required to fully assess its long-term effects.

Despite these encouraging findings, challenges remain in the development of this compound. Issues such as metabolic stability, potential drug-drug interactions, and formulation optimization need to be addressed. Researchers are currently exploring structural analogs and prodrug strategies to enhance the pharmacokinetic properties of N-(2-{4-(4-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)-3,4-dimethylbenzamide. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate progress in this area.

In conclusion, N-(2-{4-(4-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)-3,4-dimethylbenzamide (CAS: 897618-59-6) represents a promising lead compound in the search for novel CNS therapeutics. Its unique pharmacological profile and demonstrated efficacy in preclinical models highlight its potential for further development. Continued research efforts will be essential to fully realize its therapeutic applications and address the remaining challenges in its drug development pathway.

Recommended suppliers
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司